Cas no 122568-04-1 (Uridine,2',3'-dideoxy-4-thio- (9CI))

• Product name: Uridine,2',3'-dideoxy-4-thio- (9CI)
• CAS No: 122568-04-1
• MF: C₉H₁₂N₂O₃S
• MW: 228.26818
• CID: 145311
• PubChem ID: 3000256

Uridine,2',3'-dideoxy-4-thio- (9CI) Chemical and Physical Properties

Names and Identifiers

• Uridine,2',3'-dideoxy-4-thio- (9CI)
• 2(1H)-pyrimidinone, 3,4-dihydro-1-[(2R,5S)-tetrahydro-5-(hydroxymethyl)-2-furanyl]-4-thioxo-
• 1-[(2R,5S)-5-(hydroxymethyl)oxolan-2-yl]-4-sulfanylidenepyrimidin-2-one
• 2',3'-Dideoxy-4-thiouridine
• 3,4-Dihydro-1-[(5β-hydroxymethyltetrahydrofuran)-2β-yl]-4-thioxopyrimidin-2(1H)-one
• HFUKRBLAIFTSMI-POYBYMJQSA-N
• 1-(5-Hydroxymethyl-tetrahydro-furan-2-yl)-4-thioxo-3,4-dihydro-1H-pyrimidin-2-one (ddUrdS)
• 4-Thio-ddU
• CHEMBL89055
• 1-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]-4-thioxo-pyrimidin-2-one
• SCHEMBL5317524
• BDBM50013119
• DTXSID50153651
• 122568-04-1
• ddUrdS

• Inchi： InChI=1S/C9H12N2O3S/c12-5-6-1-2-8(14-6)11-4-3-7(15)10-9(11)13/h3-4,6,8,12H,1-2,5H2,(H,10,13,15)/t6-,8+/m0/s1
• InChI Key： HFUKRBLAIFTSMI-POYBYMJQSA-N
• SMILES： OC[C@@H]1CC[C@H](N2C=CC(=S)NC2=O)O1

Computed Properties

• Exact Mass: 228.057
• Monoisotopic Mass: 228.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.3
• Topological Polar Surface Area: 93.9Ų

Experimental Properties

• Density: 1.47
• Refractive Index: 1.663